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Compound of Interest

Compound Name: Morfamquat

Cat. No.: B1218459 Get Quote

A detailed examination of the toxicological profiles of the bipyridyl herbicides, morfamquat and

diquat, for researchers, scientists, and drug development professionals.

Morfamquat and diquat are both bipyridyl herbicides that exert their primary toxic effect

through the inhibition of Photosystem I in plants. This mode of action leads to the generation of

reactive oxygen species (ROS), causing rapid cell death and desiccation. While sharing a

common mechanistic pathway, a thorough review of available toxicological data reveals distinct

differences in their acute toxicity profiles and the extent of scientific investigation into their

effects. Diquat has been extensively studied, with a wealth of data available on its oral, dermal,

and inhalation toxicity. In contrast, morfamquat, an obsolete herbicide in many parts of the

world, has a more limited publicly available toxicological dataset, particularly for dermal and

inhalation routes of exposure.

Quantitative Toxicity Data
A summary of the acute toxicity data for morfamquat and diquat is presented below. The data

highlights the moderate to high toxicity of both compounds.
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Compound Test Species Route Value Reference

Morfamquat

Dichloride
LD50 Rat Oral 325 mg/kg [1]

Diquat

Dibromide
LD50 Rat Oral

120 - 231

mg/kg
[2]

Diquat

Dibromide
LD50 Rabbit Dermal >400 mg/kg [2]

Diquat

Dibromide
LC50 Rat

Inhalation

(4h)
0.121 mg/L [3]

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

LC50 (Lethal Concentration, 50%) is the concentration in air or water that kills half of the test

animals during the exposure period.

Mechanism of Action: Photosystem I Inhibition and
Oxidative Stress
Both morfamquat and diquat are potent inhibitors of Photosystem I (PSI), a critical component

of the light-dependent reactions of photosynthesis. Their cationic nature allows them to accept

electrons from the PSI complex, diverting them from their normal pathway. This process

generates highly reactive free radicals. In the presence of oxygen, these radicals donate the

electron to molecular oxygen, creating a superoxide anion. This initiates a cascade of reactions

that produce other ROS, such as hydrogen peroxide and hydroxyl radicals. The resulting

oxidative stress leads to lipid peroxidation, membrane damage, and ultimately, rapid cell death.

[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

